Cas no 1805539-24-5 (3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxy-2-iodopyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxy-2-iodopyridine
• CAS No: 1805539-24-5
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4886104
• Update Time: 2025-10-28

3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxy-2-iodopyridine

• Inchi： 1S/C7H5ClF2INO/c8-2-3-1-4(5(9)10)7(13)12-6(3)11/h1,5H,2H2,(H,12,13)
• InChI Key： FLAPDBPDFZQLQE-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(C(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxy-2-iodopyridine

Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxy-2-iodopyridine (CAS No. 1805539-24-5)

3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxy-2-iodopyridine, identified by its CAS number 1805539-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a chloromethyl, difluoromethyl, hydroxy, and iodopyridine moiety, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The chloromethyl group in the molecular structure of 3-(Chloromethyl)-5-(difluoromethyl)-6-hydroxy-2-iodopyridine serves as a reactive site for further functionalization, enabling the attachment of other functional groups through nucleophilic substitution reactions. This property is particularly valuable in the synthesis of complex molecules, where precise control over regioselectivity and reactivity is essential. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a common feature in modern pharmaceuticals.

The hydroxy group contributes to the compound's solubility and interaction with biological targets, while the Iodopyridine core provides a unique electronic environment that can modulate the activity of the molecule. These structural elements collectively contribute to the compound's potential as a building block for novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in accelerating drug discovery processes.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. 3-(Chloromethyl)-5-(difluoromethyl)-6-
-
-
-2-
iodopyridine has been explored as a precursor in the synthesis of inhibitors for enzymes such as kinases and phosphodiesterases. These enzymes play crucial roles in various physiological processes, including cell signaling, inflammation, and metabolism. By modulating their activity, small molecule inhibitors can offer therapeutic benefits for conditions ranging from cancer to cardiovascular diseases.

The synthesis of 3-(





Chloromethyl





)-5-(difluoromethyl)-6-hydroxy





)-2-Iodopyridine typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. The introduction of the chloromethyl group is often achieved through chlorination reactions, while the difluoromethyl group can be incorporated via cross-coupling reactions or fluorination techniques. The hydroxy group is typically retained from the starting material or introduced during later stages of synthesis through selective hydrolysis or oxidation.

The iodopyridine core is particularly interesting from a synthetic perspective, as it can undergo various transformations to introduce additional functional groups or to construct more complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions can be employed to attach aryl or vinyl groups to the iodine atom, expanding the compound's utility as a building block. Additionally, nucleophilic aromatic substitution reactions can be used to replace the iodine atom with other leaving groups, further diversifying its synthetic applications.

The pharmacological potential of 3-(chloromethyl)-5-(difluoromethyl)-6-hydroxy
-2-iodopyridine has been investigated in several preclinical studies. These studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various target enzymes and receptors. For example, some derivatives have shown promise as kinase inhibitors by binding to ATP-binding pockets and disrupting enzyme activity. Others have demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.

The presence of multiple functional groups in 3-(chloromethyl)-5-(difluoromethyl)
6-hydroxy
2-iodopyridine allows for fine-tuning of its pharmacological properties through structure-based drug design approaches. By systematically varying one or more substituents, researchers can optimize potency, selectivity, solubility, and pharmacokinetic profiles. This flexibility makes it an attractive scaffold for developing novel therapeutics with improved efficacy and reduced side effects.

In conclusion, 3-(chloromethyl)-5-(difluoromethyl)
6-hydroxy
2-iodopyridine (CAS No. 1805539-24-5) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic modifications and biological activities, making it a valuable tool for drug discovery efforts targeting various diseases. As our understanding of disease mechanisms continues to evolve